Cas no 135057-04-4 (3-Buten-2-one, 3-(1-phenyl-1H-tetrazol-5-yl)-4-(1-piperidinyl)-)

• Product name: 3-Buten-2-one, 3-(1-phenyl-1H-tetrazol-5-yl)-4-(1-piperidinyl)-
• CAS No: 135057-04-4
• MF: C₁₆H₁₉N₅O
• MW: 297.354962587357
• CID: 1237458

3-Buten-2-one, 3-(1-phenyl-1H-tetrazol-5-yl)-4-(1-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Buten-2-one, 3-(1-phenyl-1H-tetrazol-5-yl)-4-(1-piperidinyl)-

• Inchi： 1S/C16H19N5O/c1-13(22)15(12-20-10-6-3-7-11-20)16-17-18-19-21(16)14-8-4-2-5-9-14/h2,4-5,8-9,12H,3,6-7,10-11H2,1H3
• InChI Key： BBAVKLPUQKXIHZ-UHFFFAOYSA-N
• SMILES： CC(=O)C(C1N(C2=CC=CC=C2)N=NN=1)=CN1CCCCC1

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 496.6±55.0 °C(Predicted)
• pka: 3.31±0.20(Predicted)